N-[(1,3-dioxoinden-2-ylidene)amino]pyridine-4-carboxamide

• IUPAC Name: N-[(1,3-dioxoinden-2-ylidene)amino]pyridine-4-carboxamide
• InChI: InChI=1S/C15H9N3O3/c19-13-10-3-1-2-4-11(10)14(20)12(13)17-18-15(21)9-5-7-16-8-6-9/h1-8H,(H,18,21)
• InChI Key: WBRLZIXEQFIXCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=NNC(=O)C3=CC=NC=C3)C2=O
• Molecular Formula: C15H9N3O3
• DSSTOX Substance ID: DTXSID801001873
• Molecular Weight: 279.25 g/mol
• CAS RN: 81253-04-5

Description

“N-[(1,3-dioxoinden-2-ylidene)amino]pyridine-4-carboxamide” is a chemical compound. It is related to Isonicotinamide (pyridine-4-carboxamide), which is the amide form of isonicotinic acid.

Scientific Research Applications

Synthesis and Characterization

• N-[(1,3-dioxoinden-2-ylidene)amino]pyridine-4-carboxamide and similar compounds have been synthesized and characterized using various techniques. For instance, Jayarajan et al. (2019) synthesized related compounds and characterized them using FT-IR, NMR, and X-ray diffraction techniques. These compounds were also investigated through computational chemistry methods (Jayarajan et al., 2019).

Nonlinear Optical (NLO) Properties

• The NLO properties of compounds similar to this compound have been examined. For example, Jayarajan et al. (2019) investigated the NLO properties of synthesized compounds, which could have implications in the field of photonics and optoelectronics (Jayarajan et al., 2019).

Anticancer Activity

• Molecular docking studies have been conducted to explore the binding modes of similar compounds to the colchicine binding site of tubulin. Remarkable interactions have been observed, suggesting potential for inhibition of tubulin polymerization and anticancer activity (Jayarajan et al., 2019).

Luminescent Properties

• Srivastava et al. (2017) studied compounds similar to this compound and found them to be luminescent in both DMF solution and solid state. They also exhibit aggregation-enhanced emission (AEE) in aqueous-DMF solutions and show mechanochromic properties with multi-stimuli response, which could be significant in the development of new materials for optical applications (Srivastava et al., 2017).

Synthesis of Derivatives

• Research has focused on the synthesis of various derivatives of similar compounds. Guleli et al. (2019) described a method for synthesizing substituted derivatives, which can be significant in creating new molecules with potential applications in various fields (Guleli et al., 2019).

Crystal Engineering

• The novel carboxamide-pyridine N-oxide synthon, related to this compound, has been used in crystal engineering and pharmaceutical cocrystals, demonstrating the potential for designing new molecular architectures (Reddy et al., 2006).